1,5-dimethyl-N-(2-phenyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 1,5-dimethyl-N-(2-phenyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C18H19N5O/c1-12-11-16(20-22(12)2)18(24)19-17-14-9-6-10-15(14)21-23(17)13-7-4-3-5-8-13/h3-5,7-8,11H,6,9-10H2,1-2H3,(H,19,24)
• InChI Key: DUXZYWCUOBHNIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C(=O)NC2=C3CCCC3=NN2C4=CC=CC=C4
• Molecular Formula: C18H19N5O
• Molecular Weight: 321.4 g/mol

Description

1,5-dimethyl-N-(2-phenyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C18H19N5O and its molecular weight is 321.384. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A significant application area for "1,5-dimethyl-N-(2-phenyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-1H-pyrazole-3-carboxamide" and its derivatives is in the field of synthetic organic chemistry, where these compounds are synthesized and characterized for various structural and functional properties. Studies such as those conducted by Saeed et al. (2020) demonstrate the synthesis and X-ray structure characterization of new antipyrine derivatives, highlighting the importance of N-H⋯O and C-H⋯O hydrogen bonds and various π-interactions in stabilizing their crystal packing Saeed et al., 2020. These findings are crucial for understanding the molecular interactions and potential applications of such compounds in medicinal chemistry and material sciences.

Polarographic Behavior

Research on the polarographic behavior of related compounds, such as the study by Ravindranath et al. (1983), explores the electrochemical properties of 1-phenyl-3-amino-4-arylazo-pyrazole-5-one derivatives. This research provides insights into the electron and proton involvement in the reduction processes of these compounds, which is essential for their application in electrochemical sensors and devices Ravindranath et al., 1983.